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Compound of Interest

Compound Name:
2-(Chloromethyl)-4-

methylmorpholine

CAS No.: 40987-31-3

Cat. No.: B1520466 Get Quote

Executive Summary
2-(Chloromethyl)-4-methylmorpholine (CAS 40987-31-3) is a specialized heterocyclic

building block used primarily in the synthesis of pharmaceutical intermediates requiring a

morpholine core with specific side-chain functionality.[1] Unlike its more common isomer, 4-(2-

chloroethyl)morpholine, this compound features a chiral center at the C2 position and a

reactive chloromethyl electrophile, making it critical for constructing complex scaffolds such as

substituted morpholines in medicinal chemistry.

Critical Disambiguation Warning: Researchers frequently confuse this compound with 2-

(Chloromethyl)-4-methylquinazoline (CAS 109113-72-6). These are structurally distinct

chemical classes. Ensure your procurement requests specify the morpholine core to avoid

costly sourcing errors.

Part 1: Chemical Profile & Specifications[2]
To ensure scientific integrity in procurement and experimentation, the following specifications

must be verified upon receipt.
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Attribute Specification Technical Note

Chemical Name
2-(Chloromethyl)-4-

methylmorpholine
IUPAC

CAS Number 40987-31-3
Often sold as Free Base or

HCl Salt

Molecular Formula C₆H₁₂ClNO MW: 149.62 g/mol

SMILES CN1CCOC(C1)CCl

Chirality
C2 Position (Racemic or

Enantiopure)

Commercial stock is typically

Racemic unless specified as

(R)- or (S)-.

Physical State
Colorless to Yellow Oil (Free

Base)
Hygroscopic solid if HCl salt.

Reactivity Class Alkylating Agent / Electrophile
Vesicant Hazard: Handle as a

nitrogen mustard analog.

Part 2: Market Landscape & Sourcing Strategy
Due to the niche nature of this building block, "In Stock" availability fluctuates. A dual-sourcing

strategy is recommended: Direct Procurement for time-critical needs, and In-House Methylation

for cost-efficiency at scale.

Tier 1: Commercial Suppliers (Direct Procurement)
Pricing estimates based on Q1 2025 market data for research-grade purity (>97%).
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Supplier
Category

Vendor
Examples

Est. Price (1g) Lead Time
Strategic Use
Case

Primary Catalog
Sigma-Aldrich,

Fisher Scientific
$150 - $250 1-2 Weeks

Reference

standards; GLP

synthesis.

Building Block

Specialists

Combi-Blocks,

Enamine,

MolCore

$80 - $120 3-5 Days

Routine

synthesis; Gram-

scale scale-up.

Aggregators
eMolecules,

MolPort
Variable Variable

Locating stock

when primary

vendors are

backordered.

Tier 2: Precursor Sourcing (The "Make" Strategy)
If CAS 40987-31-3 is unavailable, purchase the secondary amine precursor, 2-

(Chloromethyl)morpholine Hydrochloride (CAS 144053-97-4), which is widely available and

significantly cheaper (~$50/gram).

Sourcing Decision Workflow
The following logic ensures supply chain resilience for your project.
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Requirement: 2-(Chloromethyl)-4-methylmorpholine

Check CAS 40987-31-3
(Direct Source)

Available & < $150/g?

Procure Direct
(Sigma/Enamine)

Yes

Check Precursor:
2-(Chloromethyl)morpholine HCl

(CAS 144053-97-4)

No / Too Expensive

QC Validation:
1H NMR (N-Me Signal)

Perform Reductive Amination
(HCHO / NaBH(OAc)3)

Click to download full resolution via product page

Figure 1: Strategic decision tree for procuring 2-(Chloromethyl)-4-methylmorpholine,

balancing cost vs. time.

Part 3: Technical Utilization & Protocols
Safety & Handling (Critical)
As a
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-chloromethyl amine, this compound poses a risk similar to nitrogen mustards. It can cyclize to
form a highly reactive aziridinium ion intermediate, which is a potent alkylating agent.

Containment: Handle exclusively in a certified chemical fume hood.

PPE: Double nitrile gloves or Silver Shield® gloves are required.

Quenching: Quench all glassware and waste with 10% aqueous sodium thiosulfate or dilute

HCl to open any potential aziridinium rings before disposal.

Synthesis Protocol (Precursor Route)
If direct sourcing is not viable, the methylation of the secondary amine is a robust, self-

validating protocol.

Reaction: 2-(Chloromethyl)morpholine HCl + Formaldehyde + Reducing Agent → Product

Step-by-Step Methodology:

Dissolution: Suspend 1.0 eq of 2-(Chloromethyl)morpholine HCl in Dichloromethane (DCM).

Free Basing (In-situ): Add 1.1 eq of Triethylamine (TEA) to liberate the amine. Stir for 15 min.

Imine Formation: Add 3.0 eq of Formaldehyde (37% aq. solution). Stir vigorously for 30 min.

Reduction: Cool to 0°C. Add 1.5 eq of Sodium Triacetoxyborohydride (STAB) portion-wise.

Note: STAB is preferred over NaCNBH3 for safety and milder conditions.

Workup: Quench with sat. NaHCO3. Extract with DCM (3x). Dry organic layer over Na2SO4.

[2][3]

Purification: The product is often pure enough for use; otherwise, purify via silica gel

chromatography (MeOH/DCM gradient).

Mechanistic Pathway & Reactivity
The utility of this compound lies in its ability to couple with nucleophiles (Nu-) via the

chloromethyl group.
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Figure 2: The mechanism of action involves the formation of a transient, highly electrophilic

aziridinium species, facilitating nucleophilic attack.[4]

Part 4: Quality Control & Validation
Upon receipt or synthesis, verify identity using these key NMR markers.

Signal Region (¹H
NMR, CDCl₃)

Multiplicity Assignment Validation Criteria

δ 2.25 - 2.35 ppm Singlet (3H) N-CH₃

Distinct singlet

confirms methylation.

Absence indicates

secondary amine

impurity.

δ 3.45 - 3.60 ppm Multiplet (2H) -CH₂Cl

Shift confirms

presence of chlorine.

Shift changes if

hydrolyzed to alcohol.

δ 3.60 - 3.90 ppm Multiplet Morpholine Ring
Complex pattern due

to chiral center at C2.

Self-Validating Check: If the N-CH₃ singlet is split or broadened significantly, check for

protonation (salt form) or incomplete free-basing. Run a D₂O shake; if the peak shifts/sharpens,

it confirms the amine environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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